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Compound of Interest

Compound Name: Dinitolmide

Cat. No.: B000635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The increasing demand for antibiotic- and chemical-free poultry production has intensified the

search for effective, natural alternatives to conventional anticoccidial drugs like dinitolmide.

This guide provides an objective comparison of promising natural compounds and products for

the control of coccidiosis in poultry, supported by experimental data. We delve into the efficacy

of essential oils, herbal extracts, probiotics, and saponin-rich plants, presenting quantitative

data, detailed experimental methodologies, and insights into their mechanisms of action to aid

in research and development efforts.

Performance Comparison of Natural Anticoccidial
Alternatives
The following tables summarize the performance of various natural alternatives in controlling

coccidiosis, based on key experimental parameters.

Table 1: Efficacy of Oregano Essential Oil (OEO) and its
Active Compounds
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Treatment
Group

Body
Weight
Gain (g)

Feed
Conversion
Ratio (FCR)

Oocyst
Shedding
(oocysts/g
feces)

Lesion
Score (0-4
scale)

Reference

Infected

Control
450 2.10 5.8 x 10^5 2.8

OEO (300

mg/kg)
520 1.85 2.5 x 10^5 1.5

Amprolium 535 1.80 1.2 x 10^5 1.2

Infected

Control
689 1.89 - 2.1

Allicin +

Diclazuril
832 1.55 1.2 x 10^4 0.5

Allicin 795 1.63 2.1 x 10^4 1.1

Table 2: Efficacy of Garlic and its Active Compound
Allicin
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Treatment
Group

Body
Weight
Gain (g)

Feed
Conversion
Ratio (FCR)

Oocyst
Shedding
Reduction
(%)

Lesion
Score
Reduction
(%)

Reference

Infected

Control
485 2.05 - -

Garlic (15

g/kg)
550 1.80

Significant

Reduction

Significant

Reduction

Amprolium 560 1.75
Significant

Reduction

Significant

Reduction

Infected

Control
- - - 4.0

Allicin (180

mg/mL in

vitro)

- - 93.7% 63.8%

Garlic Extract

(360 mg/mL

in vitro)

- - 87.6% 36.5%

Table 3: Efficacy of Artemisia annua and its Active
Compound Artemisinin
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Treatment
Group

Body
Weight
Gain (g)

Feed
Conversion
Ratio (FCR)

Oocyst
Shedding
Reduction
(%)

Lesion
Score (0-4
scale)

Reference

Infected

Control
350 2.20 - 3.5

A. annua

extract (17

ppm)

420 1.90 74.18% 1.5

Artemisinin

(34 ppm)
410 1.95

Reduction

noted
1.8

Sulfa drug 430 1.85
Significant

Reduction
1.2

Infected

Control
- - - 2.5

Artemisinin

(17 ppm)

Weight gain

protected
-

Significant

Reduction

1.0 (E.

tenella)

Table 4: Efficacy of Saponin-Rich Plant Extracts
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Treatment
Group

Body
Weight (g)
at day 21

Feed
Conversion
Ratio (FCR)

Intestinal
Lesion
Occurrence

Oocyst
Shedding
Reduction
(%)

Reference

Infected

Control
850 1.60 High -

Monensin

(120 ppm)
880 1.55 Reduced -

Saponin

Premixture

(250 ppm)

875 1.56 Reduced -

Infected

Control
- - - -

Saponin

Higher than

infected

control

Lower than

infected

control

Reduced

Lower than

infected

control

Table 5: Efficacy of Probiotics
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Treatment
Group

Body
Weight
Gain (g)

Feed
Conversion
Ratio (FCR)

Oocyst
Shedding

Lesion
Score
(Duodenum
/Jejunum)

Reference

Infected

Control
Lower Higher High 2.5 / 2.2

Salinomycin Higher Lower Lower 1.5 / 1.3

Probiotic

(Water,

continuous)

Comparable

to

Salinomycin

Comparable

to

Salinomycin

Lower 1.6 / 1.4

Infected

Control
Lower Higher High -

L. plantarum

(1x10^8 CFU)
Improved Improved Reduced -

Experimental Protocols
General Anticoccidial Efficacy Trial Design
A common experimental design to evaluate the efficacy of natural alternatives against

coccidiosis in broiler chickens is as follows:

Animals and Housing: Day-old broiler chicks (e.g., Ross 308, Cobb 500) are randomly

allocated to different treatment groups, with multiple replicate pens per group. Birds are

housed in floor pens with clean litter or in cages to prevent reinfection.

Diets: A basal diet (typically corn-soybean meal-based) is formulated to meet the nutritional

requirements of the birds. The experimental diets are created by supplementing the basal

diet with the natural alternative at specified concentrations. A positive control group receives

a standard anticoccidial drug (e.g., salinomycin, amprolium, diclazuril), and a negative

control group receives only the basal diet.

Coccidial Challenge: At a specific age (commonly 14-21 days), birds in all groups except the

uninfected control are orally inoculated with a known dose of sporulated Eimeria oocysts
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(e.g., a mixed culture of E. acervulina, E. maxima, and E. tenella).

Data Collection:

Performance Parameters: Body weight and feed intake are recorded weekly to calculate

body weight gain (BWG) and feed conversion ratio (FCR).

Oocyst Shedding: Fecal samples are collected for several days post-infection (typically

days 5-10) to determine the number of oocysts per gram of feces (OPG) using a

McMaster chamber.

Intestinal Lesion Scoring: At a specific time point post-infection (e.g., day 6 or 7), a subset

of birds from each group is euthanized, and different sections of the intestine are scored

for lesions on a scale of 0 (no gross lesions) to 4 (severe lesions).

Mortality: Daily mortality is recorded.

Experimental Setup Treatment and Challenge

Data Collection and Analysis

Day-old Broiler Chicks Random Allocation
to Treatment Groups Floor Pens or Cages Dietary Supplementation

(Natural Alternative, Coccidiostat, Control)
Oral Inoculation with

Eimeria oocysts (Day 14-21)

Performance Parameters
(BWG, FCR)

Oocyst Shedding
(OPG)

Intestinal Lesion Scoring

Statistical Analysis

Click to download full resolution via product page

Experimental workflow for anticoccidial trials.

Mechanisms of Action and Signaling Pathways
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Essential Oils (Oregano and Garlic/Allicin)
The primary active compounds in oregano essential oil are carvacrol and thymol, while garlic's

potency is largely attributed to allicin and other organosulfur compounds.

Direct Anticoccidial Effects: These lipophilic compounds can disrupt the cell membranes of

Eimeria sporozoites, leading to increased permeability, loss of cellular contents, and

ultimately, cell death. They have been shown to inhibit sporozoite invasion into host cells and

impair the development of schizonts.

Immunomodulation and Antioxidant Effects: Oregano and garlic essential oils can modulate

the host's immune response. They have been shown to up-regulate the expression of

interferon-gamma (IFN-γ) and interleukin-2 (IL-2), which are crucial for cell-mediated

immunity against intracellular parasites like Eimeria. They also possess antioxidant

properties that help mitigate the oxidative stress induced by coccidial infection.

Direct Anticoccidial Action

Host-Mediated Effects

Essential Oils
(Carvacrol, Thymol, Allicin)

Eimeria Sporozoite
Cell Membrane

interacts with

Immunomodulation

induces

Antioxidant Activity

induces

Membrane Disruption &
Increased Permeability

Inhibition of Host
Cell Invasion

leads to

Impaired Schizont
Development

leads to

Increased IFN-γ & IL-2 Reduced Oxidative Stress
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Mechanism of action for essential oils.

Artemisia annua
The primary bioactive compound in Artemisia annua is artemisinin.

Direct Anticoccidial Effects: Artemisinin has been shown to interfere with the development of

Eimeria oocysts, potentially by disrupting the formation of the oocyst wall. This leads to a

reduction in oocyst sporulation and viability.

Immunomodulation:Artemisia annua extracts can enhance both humoral and cellular

immune responses in chickens. Artemisinin may also promote apoptosis of infected host

cells, thereby limiting parasite replication. This can be mediated through the suppression of

the NF-κB signaling pathway, which is often exploited by the parasite to prevent apoptosis.
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Host-Mediated Effects
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Direct Anticoccidial Action

Host-Mediated Effects
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To cite this document: BenchChem. [Navigating Coccidiosis Control: A Comparative Guide to
Natural Alternatives for Dinitolmide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000635#natural-alternatives-to-dinitolmide-for-
coccidiosis-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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